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Compound of Interest

Compound Name: cl-82198

Cat. No.: B7854478 Get Quote

For researchers, scientists, and drug development professionals utilizing CL-82198, a selective

inhibitor of matrix metalloproteinase-13 (MMP-13), adherence to proper disposal protocols is

crucial for maintaining laboratory safety and environmental compliance. While a specific Safety

Data Sheet (SDS) with comprehensive disposal instructions for CL-82198 is not readily

available in the public domain, its classification as a combustible solid and general chemical

characteristics provide a basis for establishing a safe disposal workflow.

This guide offers essential, immediate safety and logistical information, including operational

and disposal plans, to directly address procedural questions. It is designed to be a trusted

resource for laboratory safety and chemical handling, extending value beyond the product

itself.

Summary of Key Data
To facilitate easy reference, the following table summarizes the essential quantitative data for

CL-82198.
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Property Value Source

IC50 10 µM Sigma-Aldrich

Form Solid Sigma-Aldrich

Appearance Light yellow Sigma-Aldrich

Solubility in Water 25 mg/mL Sigma-Aldrich

Storage Temperature -20°C Sigma-Aldrich

Storage Class 11 - Combustible Solids Sigma-Aldrich

Experimental Protocols: Disposal Procedures
The following step-by-step methodology outlines the recommended procedure for the disposal

of CL-82198. This protocol is based on standard practices for the disposal of solid,

combustible, non-acutely hazardous chemical waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling CL-82198 waste.

2. Waste Segregation:

Solid Waste: Collect un-used or expired solid CL-82198 in its original container or a clearly

labeled, compatible waste container.

Contaminated Materials: Any materials contaminated with CL-82198, such as pipette tips,

gloves, and bench paper, should be considered chemical waste. These items should be

collected in a designated, sealed plastic bag or a labeled container for solid chemical waste.

Solutions: Aqueous solutions of CL-82198 should be collected in a designated, sealed, and

clearly labeled container for aqueous chemical waste. Do not dispose of solutions down the

drain unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.
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3. Waste Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the chemical name

"CL-82198," and the approximate quantity. Follow your institution's specific labeling

requirements.

4. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area.

Ensure that the waste is segregated from incompatible materials, particularly strong oxidizing

agents.

5. Disposal Request:

Once the waste container is full, or in accordance with your institution's guidelines, submit a

chemical waste pickup request to your EHS department.

Do not dispose of solid CL-82198 or contaminated materials in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of CL-
82198.
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Caption: Disposal workflow for CL-82198.

Disclaimer: The information provided is based on the known properties of CL-82198 and

general laboratory safety guidelines. Always consult your institution's specific chemical hygiene
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plan and waste disposal procedures. If a Safety Data Sheet (SDS) for CL-82198 is available,

its recommendations supersede the guidance provided here.

To cite this document: BenchChem. [Proper Disposal Procedures for CL-82198: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7854478#cl-82198-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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